ethyl [3-(4-methoxyphenyl)-4-methyl-2,6-dioxo-3,6-dihydropyrimidin-1(2H)-yl]acetate

• IUPAC Name: ethyl 2-[3-(4-methoxyphenyl)-4-methyl-2,6-dioxopyrimidin-1-yl]acetate
• InChI: InChI=1S/C16H18N2O5/c1-4-23-15(20)10-17-14(19)9-11(2)18(16(17)21)12-5-7-13(22-3)8-6-12/h5-9H,4,10H2,1-3H3
• InChI Key: RDDLRJRQOXFVMM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)C=C(N(C1=O)C2=CC=C(C=C2)OC)C
• Molecular Formula: C16H18N2O5
• Molecular Weight: 318.32 g/mol
• CAS No.: 1242840-42-1

Description

Ethyl [3-(4-methoxyphenyl)-4-methyl-2,6-dioxo-3,6-dihydropyrimidin-1(2H)-yl]acetate is a useful research compound. Its molecular formula is C16H18N2O5 and its molecular weight is 318.329. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Analysis

• Synthesis of Dihydropyrimidinone Derivatives

  Research demonstrates the synthesis of dihydropyrimidinone derivatives through tri-component reactions, highlighting the compound's role in creating structurally complex molecules with potential biological activities. The use of modified montmorillonite nanostructure as a catalyst underlines its importance in facilitating efficient chemical reactions (Darehkordi & Ghazi, 2015).

• Characterization of Methoxychlor Derivatives

  Studies on the microbial degradation of methoxychlor required the synthesis of specific methoxychlor derivatives, showcasing the utility of ethyl acetate in preparing environmental study materials. This research underpins the significance of ethyl acetate derivatives in environmental chemistry (Baarschers & Vukmanich, 1986).

• Gas Chromatographic Estimation Techniques

  The compound has been utilized in the development of gas chromatographic estimation techniques for urinary metabolites, demonstrating its role in enhancing analytical chemistry methods (Kahane, Ebbighausen, & Vestergaard, 1972).

Pharmacological Investigations

• Antihypertensive and Anti-inflammatory Activities

  Research into ethyl 6-methyl-2-methoxy-3-(substituted 1-phenylethanone)-4-(substituted phenyl)-1, 2, 3, 4-tetrahydropyrimidine-5-carboxylates has revealed potential antihypertensive and anti-inflammatory activities, indicating the compound's relevance in developing new therapeutic agents (Chikhale et al., 2009).

• Biocatalytic Studies on Dihydropyrimidinones

  The compound has been a subject of biocatalytic resolution studies, aiming to explore its enantioselective synthetic potential. This research underscores the importance of ethyl acetate derivatives in facilitating stereoselective chemical transformations (Prasad et al., 2006).